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Compound of Interest

Compound Name: 3',5'-Difluoro-2'-nitroacetophenone

CAS No.: 1806304-32-4

Cat. No.: B1413056

Get Quote

Executive Summary
3',5'-Difluoro-2'-nitroacetophenone is a fluorinated nitroaromatic intermediate used primarily

in pharmaceutical synthesis.[1] Its disposal requires strict adherence to halogenated organic

waste protocols due to the potential for Hydrogen Fluoride (HF) evolution during combustion

and Nitrogen Oxide (NOx) generation.

Critical Safety Directive: Do NOT mix this compound with strong bases (e.g., hydroxide,

alkoxides) or reducing agents in waste streams.[1] The electron-deficient aromatic ring is highly

susceptible to Nucleophilic Aromatic Substitution (

), which can lead to rapid, uncontrolled exothermic reactions and over-pressurization of waste
containers.[1]

Part 1: Chemical Profile & Hazard Mechanism
To safely dispose of this chemical, you must understand the molecular drivers of its reactivity.

[1] It is not merely "organic waste"; it is an energetic, electron-deficient system.[1]
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Hazard Identification Table
Property Description GHS Classification

Physical State
Pale yellow to yellow solid

(typically low melting point).[1]
Warning

Primary Hazards
Skin/Eye Irritant, Respiratory

Irritant.[1]
H315, H319, H335

Chemical Hazard

HF Precursor: Releases

Hydrofluoric Acid upon

combustion.Energetic: Nitro

group provides oxidation

potential.[1]

N/A (Requires Scrubber)

Reactivity
High: Susceptible to

reactions at the C-F bonds.
Incompatible with Bases

The Mechanistic Risk: Why Segregation Matters
As a Senior Scientist, I cannot stress this enough: Segregation is the most critical step in this

protocol.

The presence of the Nitro group (

) at the ortho position and a ketone at the acetyl position makes the benzene ring extremely
electron-deficient.[1]

The Risk: If mixed with strong nucleophiles (amines, hydroxides) in a waste container, the

Fluorine atoms can be displaced (

mechanism).[1]

The Consequence: This reaction is exothermic.[1] In a closed waste drum, this heat

accelerates the decomposition of the nitro group, potentially leading to a "runaway" thermal

event or container rupture.[1]

Part 2: Waste Stream Classification
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Proper classification ensures the receiving facility incinerates the waste correctly.

RCRA Classification (USA): While not typically P- or U-listed by specific name, it must be

treated as Characteristic Waste if mixed with ignitable solvents (D001).[1]

Waste Profile:Halogenated Organic Waste.

Disposal Method: High-temperature incineration with acid gas scrubbing (to capture HF).[1]

Waste Segregation Decision Logic (Visualization)
The following diagram outlines the decision process for segregating this specific chemical.

Start: 3',5'-Difluoro-2'-nitroacetophenone Waste

Is the waste Solid or Liquid?

Solid Waste

Pure Solid/Wipes

Liquid (Solution)

Dissolved

Pack in HDPE Jar
Label: 'Solid Halogenated Organic' Check Solvent Compatibility

Compatible Solvent?
(DCM, Ethyl Acetate, Acetone)

Non-Nucleophilic

Incompatible Solvent?
(Amines, Strong Bases)

Nucleophilic/Basic

Collect in Carboy
Label: 'Halogenated Solvent Waste'

STOP: Neutralize/Quench
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Figure 1: Decision matrix for segregating fluorinated nitroaromatic waste to prevent

incompatibility incidents.

Part 3: Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE)
Before handling waste containers:

Gloves: Double-gloving recommended.[1] Nitrile (0.11 mm) is generally sufficient for solid

handling; use Laminate film (Silver Shield) if dissolved in aggressive solvents.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Respiratory: If handling fine powder outside a fume hood, use an N95 or P100 particulate

respirator.[1]

Protocol for Solid Waste (Pure Substance)
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Transfer: Transfer the solid using a plastic spatula.[1] Avoid metal spatulas if potential for

shock sensitivity exists (low risk here, but good habit for nitro compounds).[1]

Labeling: Apply a hazardous waste label.

Constituents: "3',5'-Difluoro-2'-nitroacetophenone".[1]

Hazard Checkboxes: Toxic, Irritant.[1]

Specific Note: Write "HALOGENATED" clearly.

Storage: Store in a satellite accumulation area (SAA) away from bases and oxidizers until

pickup.

Protocol for Liquid Waste (Mother Liquors/Solutions)
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Solvent Verification: Ensure the carrier solvent is compatible.[1]

Safe: Dichloromethane, Ethyl Acetate, Methanol (neutral), Acetone.[1]

Unsafe: Diethylamine, Pyridine, NaOH solutions.[1]

Bulking: Pour into the designated Halogenated Organic Solvent carboy.

Note: Do not fill containers >90% full to allow for thermal expansion.[1]

Cap Venting: If there is any suspicion of a reaction (bubbling/heat) during transfer, use a

vented cap (pressure-relief cap) and place the container in secondary containment inside a

fume hood for 24 hours.

Part 4: Emergency Procedures
Spill Response Workflow
In the event of a spill, immediate containment is necessary to prevent tracking the fluorinated

compound through the lab.[1]

Spill Detected Assess Volume & State

Small Solid (<50g)

Large (>50g) or Liquid

Wet Wipe/Scoop
(Avoid Dust)

Evacuate Area
Call EHS

Double Bag in
Heavy Duty Plastic Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for spill containment and cleanup.

Exposure First Aid[1]
Skin Contact: Wash immediately with soap and water for 15 minutes. The fluorine is bonded

to carbon, so HF burns are unlikely from the pure substance, but irritation is certain.[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][3] Remove contact lenses.[1]

[2][4]
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Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Part 5: Regulatory & Compliance Context
EPA/RCRA Considerations
Under the Resource Conservation and Recovery Act (RCRA):

Generator Status: You must determine if this waste contributes to your facility's monthly

generation limits.

Land Ban: Halogenated organic compounds are generally restricted from land disposal

(Land Disposal Restrictions - LDR) and must be incinerated.[1]

Destruction Efficiency: The incineration facility must demonstrate a 99.99% destruction and

removal efficiency (DRE) for Principal Organic Hazardous Constituents (POHCs).

Transportation (DOT)
If shipping this waste off-site, it typically falls under:

UN Number: UN 3261 (Corrosive solid, acidic, organic, n.o.s.) or UN 3077 (Environmentally

hazardous substance, solid, n.o.s.) depending on specific pH and toxicity data.[1]

Proper Shipping Name: Waste Organic Solid, n.o.s. (3',5'-Difluoro-2'-nitroacetophenone).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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